3,3-Dimethylcyclohexyl methyl ketone
Cat. No. B1205454
Key on ui cas rn:
25304-14-7
M. Wt: 154.25 g/mol
InChI Key: DXIWBWIDAYBUDF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04175569
Procedure details
A mixture of 1-acetyl-3,3-dimethylcyclohexane (156 grams, 1 mole) sodium hydroxide (60 grams, 1.5 moles), methallyl chloride (135 grams, 1.5 moles) and triethylamine (10 grams) is stirred and heated at 80°-84° C. for 12 hours. The reaction mass is cooled to room temperature. Water is added with stirring, and the aqueous layer is discarded. The organoc layer is distilled to afford 1-acetyl-3,3-dimethylcyclohexane (62.4 gm), 1-acetyl-3,3-dimethyl-1-(2-methyl-2-propenyl)cyclohexane (80 gm), (NMR spectrum, FIG. 1; IR spectrum, FIG. 2), and 3,3-dimethyl-1-(4-methyl-4-pentenoyl)cyclohexane (8 gm).
Identifiers
|
REACTION_CXSMILES
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[C:1]([CH:4]1[CH2:9][CH2:8][CH2:7][C:6]([CH3:11])([CH3:10])[CH2:5]1)(=[O:3])[CH3:2].[CH2:12](Cl)[C:13](=[CH2:15])[CH3:14].C(N(CC)CC)C>O>[C:1]([CH:4]1[CH2:9][CH2:8][CH2:7][C:6]([CH3:11])([CH3:10])[CH2:5]1)(=[O:3])[CH3:2].[C:1]([C:4]1([CH2:14][C:13]([CH3:15])=[CH2:12])[CH2:9][CH2:8][CH2:7][C:6]([CH3:11])([CH3:10])[CH2:5]1)(=[O:3])[CH3:2].[CH3:10][C:6]1([CH3:11])[CH2:7][CH2:8][CH2:9][CH:4]([C:1](=[O:3])[CH2:2][CH2:14][C:13]([CH3:15])=[CH2:12])[CH2:5]1
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Inputs
Step One
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Name
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|
|
Quantity
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156 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)C1CC(CCC1)(C)C
|
|
Name
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|
|
Quantity
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135 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C(C)=C)Cl
|
|
Name
|
|
|
Quantity
|
10 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)N(CC)CC
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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solvent
|
|
Smiles
|
O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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is stirred
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|
Rate
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UNSPECIFIED
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|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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heated at 80°-84° C. for 12 hours
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|
Duration
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12 h
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STIRRING
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Type
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STIRRING
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|
Details
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with stirring
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DISTILLATION
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Type
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DISTILLATION
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|
Details
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The organoc layer is distilled
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Outcomes
Product
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Name
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|
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Type
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product
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|
Smiles
|
C(C)(=O)C1CC(CCC1)(C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 62.4 g |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)(=O)C1(CC(CCC1)(C)C)CC(=C)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 80 g |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC1(CC(CCC1)C(CCC(=C)C)=O)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 8 g |
Source
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Source
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Open Reaction Database (ORD) |
|
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
